Cas no 2145320-31-4 ((2R)-1-(2,2-difluorocyclopropyl)propan-2-amine)
(2R)-1-(2,2-Difluorocyclopropyl)propan-2-amine is a chiral amine compound featuring a difluorinated cyclopropane moiety, which confers unique steric and electronic properties. The (2R)-stereochemistry ensures enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The difluorocyclopropyl group enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug development. This compound serves as a versatile intermediate in medicinal chemistry, particularly for designing enzyme inhibitors or receptor modulators. Its rigid cyclopropane structure may also contribute to conformational restraint in target molecules. The high purity and well-defined stereochemistry make it suitable for rigorous research applications requiring precise molecular control.
2145320-31-4 structure
Product Name:(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine
CAS No:2145320-31-4
MF:C6H11F2N
MW:135.15504860878
MDL:MFCD30637927
CID:5616462
PubChem ID:165978368
Update Time:2025-06-22
(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-(2,2-difluorocyclopropyl)propan-2-amine
- EN300-3178865
- 2145320-31-4
-
- MDL： MFCD30637927
- Inchi： 1S/C6H11F2N/c1-4(9)2-5-3-6(5,7)8/h4-5H,2-3,9H2,1H3/t4-,5?/m1/s1
- InChI Key： WKDBCVHISHOIFB-CNZKWPKMSA-N
- SMILES： FC1(CC1C[C@@H](C)N)F
Computed Properties
- Exact Mass: 135.08595568g/mol
- Monoisotopic Mass: 135.08595568g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 26Ų
(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3178865-0.05g |
(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine |
2145320-31-4 | 95.0% | 0.05g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-3178865-0.1g |
(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine |
2145320-31-4 | 95.0% | 0.1g |
$1119.0 | 2025-03-19 | |
| Enamine | EN300-3178865-0.25g |
(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine |
2145320-31-4 | 95.0% | 0.25g |
$1170.0 | 2025-03-19 | |
| Enamine | EN300-3178865-0.5g |
(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine |
2145320-31-4 | 95.0% | 0.5g |
$1221.0 | 2025-03-19 | |
| Enamine | EN300-3178865-1.0g |
(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine |
2145320-31-4 | 95.0% | 1.0g |
$1272.0 | 2025-03-19 | |
| Enamine | EN300-3178865-2.5g |
(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine |
2145320-31-4 | 95.0% | 2.5g |
$2492.0 | 2025-03-19 | |
| Enamine | EN300-3178865-5.0g |
(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine |
2145320-31-4 | 95.0% | 5.0g |
$3687.0 | 2025-03-19 | |
| Enamine | EN300-3178865-10.0g |
(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine |
2145320-31-4 | 95.0% | 10.0g |
$5467.0 | 2025-03-19 | |
| Enamine | EN300-3178865-1g |
(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine |
2145320-31-4 | 1g |
$1272.0 | 2023-09-05 | ||
| Enamine | EN300-3178865-5g |
(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine |
2145320-31-4 | 5g |
$3687.0 | 2023-09-05 |
(2R)-1-(2,2-difluorocyclopropyl)propan-2-amine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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